Cas no 3253-28-9 (Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI))

Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI) structure
3253-28-9 structure
Product Name:Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI)
CAS No:3253-28-9
MF:C21H34N2O5S
MW:426.570065021515
CID:320419
PubChem ID:240085
Update Time:2025-04-19

Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI)
    • 3253-28-9
    • DTXSID90954260
    • NSC46042
    • N-(1-Ethoxy-4-methyl-1-oxopentan-2-yl)-4-methyl-2-[(phenylmethanesulfonyl)amino]pentanimidic acid
    • NSC-46042
    • Inchi: 1S/C21H34N2O5S/c1-6-28-21(25)19(13-16(4)5)22-20(24)18(12-15(2)3)23-29(26,27)14-17-10-8-7-9-11-17/h7-11,15-16,18-19,23H,6,12-14H2,1-5H3,(H,22,24)
    • InChI Key: KNENAMJIAODDGM-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(NC(C(NC(C(=O)OCC)CC(C)C)=O)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 426.21902
  • Monoisotopic Mass: 426.21884336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 101.57
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